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Compound of Interest

Compound Name: 8-ETHOXYCARBONYLOCTANOL

Cat. No.: B043726 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and logistical plans for the handling and disposal of 8-
Ethoxycarbonyloctanol (CAS No. 3639-34-7). The information is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Identifier: 8-Ethoxycarbonyloctanol CAS Number: 3639-34-7 Synonyms: 8-

Ethoxycarbonyloctan-1-ol, Ethyl 9-Hydroxynonanoate, 9-Hydroxynonanoic Acid Ethyl Ester[1]

Immediate Safety Information
8-Ethoxycarbonyloctanol is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it poses the following

risks:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[1]

It is crucial to note that the chemical, physical, and toxicological properties of this substance

have not been thoroughly investigated.[1] Therefore, handling should proceed with caution, and

exposure should be minimized.
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 8-Ethoxycarbonyloctanol. The

following table summarizes the recommended PPE for various laboratory operations.

Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine Handling

& Weighing

Safety glasses

with side shields

or safety

goggles.[1]

Chemical-

resistant gloves

(e.g., Nitrile

rubber).

Laboratory coat.

Not required if

handled in a

well-ventilated

area or chemical

fume hood.[1]

Mixing & Heating

Chemical splash

goggles and a

face shield.[2]

Chemical-

resistant gloves

(e.g., Butyl

rubber for

esters).[2]

Chemical-

resistant apron

over a laboratory

coat.[3]

Required if

vapors or

aerosols are

generated. Use a

NIOSH-approved

respirator with an

appropriate

cartridge.

Spill Cleanup

Chemical splash

goggles and a

face shield.[2]

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.

A NIOSH-

approved

respirator with an

organic vapor

cartridge is

required.

Storage &

Transport
Safety glasses.

Chemical-

resistant gloves

when handling

containers.

Laboratory coat.
Not typically

required.

Operational and Disposal Plans
1. Handling and Storage:
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Ventilation: Handle 8-Ethoxycarbonyloctanol in a well-ventilated area. A laboratory fume

hood or other local exhaust ventilation is recommended to minimize exposure.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4] Store at

-20°C for long-term stability.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where

the chemical is used.[1]

2. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation occurs,

seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.[1][4]

Ingestion: Clean mouth with water. Never give anything by mouth to an unconscious person.

[4]

3. Spill Response:

Small Spills: Ensure adequate ventilation. Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a suitable, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material for disposal.

4. Disposal Plan:

Dispose of waste from residues and unused products in accordance with local, state, and

federal regulations.[4]
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Do not reuse empty containers. Contaminated packaging should be disposed of in the same

manner as the chemical.[4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 8-Ethoxycarbonyloctanol
in a laboratory setting.
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Caption: Workflow for Safe Handling of 8-Ethoxycarbonyloctanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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